2,5-Pyrrolidinedione, 1-(6-methyl-2-benzothiazolyl)-

Specification

• CAS No.: 113408-21-2
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C12H10N2O2S/c1-7-2-3-8-9(6-7)17-12(13-8)14-10(15)4-5-11(14)16/h2-3,6H,4-5H2,1H3
• Standard InChI Key: FALQMEHXDIYIKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3C(=O)CCC3=O

Introduction

2,5-Pyrrolidinedione, 1-(6-methyl-2-benzothiazolyl)- is a heterocyclic compound that combines a pyrrolidine ring with a benzothiazole moiety. This unique structure contributes to its potential applications in medicinal chemistry and material science due to its biological activities and structural properties.

Synthesis Methods

The synthesis of 2,5-Pyrrolidinedione, 1-(6-methyl-2-benzothiazolyl)- typically involves the reaction of 6-methyl-2-benzothiazolecarboxylic acid with appropriate amines or hydrazines under acidic conditions. This process forms an intermediate hydrazone, which is then cyclized using dehydrating agents like phosphorus oxychloride or thionyl chloride to yield the desired pyrrolidinedione structure.

Biological Activities and Potential Applications

Research indicates that this compound may exhibit antimicrobial and anticancer activities by interacting with specific biological targets. It may inhibit certain enzymes or receptors involved in cellular processes, leading to potential therapeutic effects against various diseases.

Research Findings and Future Directions

Preliminary studies suggest that 2,5-Pyrrolidinedione, 1-(6-methyl-2-benzothiazolyl)- could interfere with cellular signaling pathways or metabolic processes critical for pathogen survival or cancer cell proliferation. Further research is needed to fully explore its therapeutic potential and to understand its mechanism of action more thoroughly.